Cas no 1564637-94-0 (3-(2-morpholinoethyl)pyrrolidin-2-one)

• Product Name: 3-(2-morpholinoethyl)pyrrolidin-2-one
• CAS No: 1564637-94-0
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 4606353
• Update Time: 2025-07-19

3-(2-morpholinoethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-morpholinoethyl)pyrrolidin-2-one

• Inchi： 1S/C10H18N2O2/c13-10-9(1-3-11-10)2-4-12-5-7-14-8-6-12/h9H,1-8H2,(H,11,13)
• InChI Key： ADPCHVWVQYYJQM-UHFFFAOYSA-N
• SMILES： N1CCC(CCN2CCOCC2)C1=O

Additional information on 3-(2-morpholinoethyl)pyrrolidin-2-one

Comprehensive Overview of 3-(2-Morpholinoethyl)pyrrolidin-2-one (CAS No. 1564637-94-0): Properties, Applications, and Research Insights

3-(2-Morpholinoethyl)pyrrolidin-2-one (CAS No. 1564637-94-0) is a specialized heterocyclic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This molecule combines a pyrrolidin-2-one core with a morpholinoethyl side chain, offering versatile reactivity and potential applications in drug discovery. As interest grows in small molecule modulators and kinase inhibitors, this compound has emerged as a valuable building block for medicinal chemistry projects targeting neurological and metabolic disorders.

The compound's molecular structure (C10H18N2O2) features both hydrogen bond acceptors and donors, making it particularly interesting for researchers exploring blood-brain barrier penetration and CNS-active compounds. Recent literature suggests potential utility in developing neuroprotective agents, with particular relevance to current research trends in neurodegenerative disease therapeutics. Its balanced lipophilicity (calculated LogP ~0.5) and moderate molecular weight (198.26 g/mol) align well with modern drug-like property guidelines.

From a synthetic chemistry perspective, 3-(2-Morpholinoethyl)pyrrolidin-2-one serves as an important intermediate for constructing more complex pharmacophores. The morpholine moiety provides excellent solubility enhancement properties, while the pyrrolidinone ring offers conformational rigidity - a combination increasingly sought after in fragment-based drug design approaches. Recent patent analyses reveal its incorporation in several experimental compounds targeting protein-protein interactions, a hot topic in contemporary drug discovery.

Quality control parameters for CAS No. 1564637-94-0 typically include HPLC purity ≥95%, with careful monitoring of residual solvents and related substances. The compound demonstrates good stability under standard storage conditions (2-8°C in inert atmosphere), though like many N-heterocycles, it may show sensitivity to prolonged exposure to strong acids or bases. Analytical characterization commonly employs LC-MS, 1H/13C NMR, and IR spectroscopy to confirm identity and purity.

Current market trends indicate growing demand for this compound among researchers investigating allosteric modulators and biased agonists - two rapidly evolving areas in receptor pharmacology. Its structural features make it particularly relevant for GPCR-targeted drug discovery, with potential applications in developing next-generation analgesics and anti-inflammatory agents. The morpholine component's ability to improve pharmacokinetic properties has driven increased utilization in lead optimization programs.

From a regulatory standpoint, 3-(2-Morpholinoethyl)pyrrolidin-2-one is not currently classified as hazardous under major chemical inventories. However, researchers should always consult updated SDS documentation and follow standard laboratory safety protocols when handling any chemical substance. Proper risk assessment procedures should be implemented according to institutional guidelines and local regulations.

The compound's potential extends beyond pharmaceutical applications. Recent studies have explored its utility in material science, particularly as a building block for functional polymers with specific hydrogen-bonding capabilities. This dual applicability in both life sciences and materials research makes CAS No. 1564637-94-0 an interesting case study in interdisciplinary chemical innovation.

For synthetic chemists, several published routes exist for preparing 3-(2-Morpholinoethyl)pyrrolidin-2-one, including reductive amination strategies and ring-closing approaches. Process optimization studies have focused on improving atom economy and reducing environmental impact - key considerations in modern green chemistry initiatives. The development of catalytic methods for its production remains an active area of investigation.

In the context of precision medicine and personalized therapeutics, the structural flexibility of this compound allows for diverse modifications to tune target selectivity and off-target effects. This adaptability makes it valuable for creating chemical probes in target validation studies and mechanistic investigations of disease pathways. Its relevance to translational research continues to grow as understanding of its structure-activity relationships deepens.

Looking forward, 3-(2-Morpholinoethyl)pyrrolidin-2-one is poised to maintain its importance in chemical research due to several factors: its favorable physicochemical properties, synthetic versatility, and demonstrated utility across multiple therapeutic areas. As computational methods like AI-assisted drug design become more prevalent, such well-characterized building blocks will likely see increased utilization in virtual screening libraries and de novo molecular design platforms.